BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safe
Handling of Ethyl 5-bromovalerate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 5-bromovalerate

Cat. No.: B130320

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 5-bromovalerate
(CAS No. 14660-52-7), a versatile reagent commonly used in organic synthesis, particularly in
the pharmaceutical and flavor industries.[1][2] Adherence to these guidelines is crucial to
ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

Ethyl 5-bromovalerate is a clear, colorless to pale yellow liquid.[1][2] A summary of its key
physical and chemical properties is provided in the table below.
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Property

Value

Molecular Formula

C7H13BroO2

Molecular Weight 209.08 g/mol [1]

Appearance Clear, colorless to pale yellow liquid[1][2]
Boiling Point 104-109 °C at 12 mmHg[1][3]

Density 1.321 g/mL at 25 °C[1][3]

Refractive Index

n20/D 1.458 (lit.)

Flash Point 104 °C (219.2 °F) - closed cup
. Not miscible or difficult to mix in water.[3][4]
Solubility _ _
Soluble in organic solvents.[2]
N Stable under normal conditions. Light sensitive.
Stability

[4]115]

Hazard Identification and Classification

Ethyl 5-bromovalerate is classified as a hazardous substance. The primary hazards are
summarized in the table below.

Hazard Class GHS Classification Hazard Statement
Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation[6]
Serious Eye Damage/Eye ] H319: Causes serious eye
o Eye Irrit. 2 o
Irritation irritation[6]
Specific Target Organ Toxicit H335: May cause respirator
p. 9 g Y STOT SE 3 L / P Y
(Single Exposure) irritation[6]

Signal Word: Warning

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's stability.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Ethyl 5-bromovalerate to determine
the appropriate level of PPE. The following diagram outlines the recommended PPE.

Personal Protective Equipment (PPE) for Ethyl 5-bromovalerate

Handling Ethyl 5-bromovalerate

Always Wear Always Wear Assess Need

Respiratory Protection
(Use in a well-ventilated area or with a fume hood.
Respirator may be required for large quantities or poor ventilation.)

Eye Protection Hand Protection Body Protection
(Safety glasses with side-shields or goggles) (Appropriate chemical-resistant gloves, e.g., Nitrile rubber) (Lab coat, long-sleeved clothing)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Engineering Controls

Work with Ethyl 5-bromovalerate should be conducted in a well-ventilated area.[5][7] A
chemical fume hood is recommended, especially when heating the substance or handling large
guantities. Eyewash stations and safety showers must be readily accessible in the work area.

[5]

Handling Procedures

e Avoid contact with skin and eyes.[7][8]

e Do not breathe vapors or mists.[5][7]
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» Wash hands thoroughly after handling.[5][7]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5]18]

o Take precautionary measures against static discharge.

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]
o Protect from light.[4][5]

o Keep away from heat, sparks, and open flames.[8]

First Aid Measures

In the event of exposure, immediate first aid is critical. The following flowchart details the
appropriate first aid procedures.
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First Aid for Ethyl 5-bromovalerate Exposure
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Caption: First aid procedures for exposure.

Accidental Release Measures

In case of a spill or leak, follow these procedures:
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» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[5] Evacuate personnel to a safe area.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Containment and Cleaning Up: Absorb with an inert material (e.g., sand, silica
gel, acid binder, universal binder, sawdust) and place in a suitable, closed container for
disposal.[5][7]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Thermal decomposition can produce carbon oxides and hydrogen halides.
[5][8] Vapors may form explosive mixtures with air at elevated temperatures.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[5]

Toxicological Information

Currently, no acute toxicity data is available for Ethyl 5-bromovalerate.[5] However, based on
its classification, it is known to cause skin, eye, and respiratory irritation.[6]

Experimental Protocol: In Vitro Skin Irritation Test
(General Methodology)

While specific experimental data for Ethyl 5-bromovalerate is not publicly available, a general
protocol for assessing skin irritation potential in vitro, such as the Reconstructed Human
Epidermis (RhE) Test Guideline (OECD 439), would be followed. The workflow for such a test
Is outlined below.
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Generalized Workflow for In Vitro Skin Irritation Testing

Prepare Reconstructed Human Epidermis (RhE) Tissue

Topically Apply Ethyl 5-bromovalerate
(and positive/negative controls)

l

[ Incubate for a Defined Period ]

'

[ Wash Tissue to Remove Test Substance j

Assess Cell Viability
(e.g., MTT assay)

Analyze Data and Classify Irritation Potential

Click to download full resolution via product page

Caption: Generalized workflow for in vitro skin irritation testing.

Disposal Considerations
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Dispose of contents and container in accordance with local, regional, national, and international
regulations.[7] Consult with a licensed professional waste disposal service.

This technical guide is intended to provide comprehensive safety information for experienced
professionals. Always refer to the most current Safety Data Sheet (SDS) for this product before
use and perform a thorough risk assessment for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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